Cas no 2229343-02-4 (5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine
• CAS No: 2229343-02-4
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 5849542
• PubChem ID: 165625071
• Update Time: 2025-05-03

5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine
• EN300-1794299
• 2229343-02-4

• Inchi： 1S/C7H7N3O2/c1-4-2-5(12-10-4)6-3-9-7(8)11-6/h2-3H,1H3,(H2,8,9)
• InChI Key： WCKLADKNNRZXDY-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1=CC(C)=NO1

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine

Professional Introduction to Compound with CAS No. 2229343-02-4 and Product Name: 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine

The compound with the CAS number 2229343-02-4 and the product name 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound consists of two interconnected oxazole rings, which are key features that contribute to its distinctive chemical behavior and biological activity.

In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. The presence of the 3-methyl group in the 1,2-oxazole ring enhances the compound's lipophilicity, making it more suitable for membrane-bound receptors and enzymes. This modification is particularly crucial in drug design, as it can significantly influence the compound's pharmacokinetic properties.

The 1,3-oxazol-2-amine moiety is another critical feature of this compound. Amines are well-known for their role as bioactive functional groups, often involved in hydrogen bonding interactions with biological targets. This moiety can serve as a hinge-binding region, allowing the compound to dock effectively into binding pockets of enzymes and receptors. Such interactions are essential for modulating biological pathways and have been extensively studied in the development of small-molecule drugs.

Recent research has highlighted the potential of oxazole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that compounds with similar structural motifs exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine derivative has shown promise in preclinical studies as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These techniques not only improve the synthetic route but also enhance the overall quality of the final product.

One of the most compelling aspects of this compound is its potential for further derivatization. The presence of multiple reactive sites allows chemists to modify various parts of the molecule without losing its core pharmacophoric features. This flexibility is invaluable in drug discovery pipelines, enabling researchers to fine-tune physicochemical properties such as solubility, metabolic stability, and target specificity.

The pharmacological profile of 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine has been preliminarily evaluated using both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with target proteins, while experimental data have confirmed its inhibitory activity against relevant enzymes. These findings suggest that this compound may be a valuable starting point for developing novel therapeutics.

In conclusion, the compound with CAS no. 2229343-02-4 and product name 5-(3-methyl-1,2-oxazol-5-yl)-1,3-oxazol-2-amine represents a promising candidate in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for further development. As research continues to uncover new applications for oxazole derivatives, this compound is poised to play a significant role in addressing unmet medical needs.